Cas no 25316-40-9 (Doxorubicin Hydrochloride)

• Product Name: Doxorubicin Hydrochloride
• CAS No: 25316-40-9
• MF: C₂₇H₃₀ClNO₁₁
• MW: 579.9802
• MDL: MFCD00077757
• CID: 52698
• PubChem ID: 24893465
• Update Time: 2025-11-02

Doxorubicin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• doxorubicin hydrochloride
• Doxorubicin, HCl
• (8s-cis)-10-((3-amino-2,3,6-trideoxy-alpha-l-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxynaphthacene-5,12-dione hydrochloride
• DOX
• ADRIAMYCIN, HYDROCHLORIDE
• Doxorubicin (Adriamycin)
• Doxorubicin (hydrochloride)
• Doxorubicin hydrochloride (Adriamycin®, Adriamycin PFS®, Adriamycin RDF®, Rubex®,Adriacin®, Adriblastin®,Adriblastina®,Caelyx®, Doxil®,Farmiblastina®,Lipodox®, Myocet®)
• Doxorubicin
• 14-hydroxydaunomycin hydrochloride
• ADR
• ADRIACIN
• Adriamycin
• Ardriamycin
• Caely
• CAELYX
• DOX HCl
• Dox hydrochloride
• DOX,Hydroxydaunorubicin hydrochloride
• Doxorubicin (Adriamycin) HCl
• FI 106
• fi6804
• Hydroxydaunorubicin hydrochloride
• Lipodox
• (8S-cis)-10-[(3-Amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxynaphthacene-5,12-dione hydrochloride
• Doxorubicin HCl
• Adriblastina
• Rubex
• ADRIAMYCIN HYDROCHLORIDE
• Adriamycin RDF
• Adriamycin PFS
• Adriblastin
• MLS001401460
• 82F2G7BL4E
• Resmycin
• Hydroxydaunorubicin
• SMR000058570
• CPD000058570
• DSSTox_RID_78854
• DSSTox_CID_10636
• DSSTox_RID_80678
• DSSTox_GSID_30636
• DSSTox_GSID_45111
• CAS-NOCAS_
• Sodium humate
• (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
• FI 6804
• HY-15142
• DOXORUBICINI HYDROCHLORIDUM [WHO-IP LATIN]
• Adrosal
• (1S,3S)-3-glycoloyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranoside hydrochloride
• Tox21_110050
• (8S,10S)-10-((3-Amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-8-glycoloyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione hydrochloride
• DOXORUBICIN HYDROCHLORIDE LIPOSOME
• (8S,10S)-10-((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione hydrochloride
• s1208
• DOXORUBICIN HYDROCHLORIDE [ORANGE BOOK]
• SR-01000003049-5
• DOXORUBICIN HYDROCHLORIDE (USP-RS)
• Adriblastine
• 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-, hydrochloride, (8S,10S)-
• NCGC00263918-03
• MLS000070047
• AKOS015920241
• DOXORUBICIN HYDROCHLORIDE [EMA EPAR]
• Adriblastina hydrochloride
• DOXORUBICIN HYDROCHLORIDE LIPOSOME [VANDF]
• 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-,hydrochloride, (8S-cis)-
• KW-125
• Tox21_112061
• adriamycine
• NCGC00260032-01
• (8S,10S)-10-(((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione hydrochloride
• MLS000049969
• MLS000392861
• DTXSID3030636
• KUC110341C
• HB4183
• NSC123127
• NC00225
• Prestwick_188
• LIPOSOMAL DOXORUBICIN HYDROCHLORIDE [WHO-DD]
• DOX base
• Doxorubicin, free base
• Doxorubin
• AS-31687
• KSC-230-184-1
• Adriacin (TN)
• UNII-82F2G7BL4E
• EINECS 246-818-3
• Doxorubicin hydrochloride, United States Pharmacopeia (USP) Reference Standard
• Doxil
• Adriblastina RD
• NSC-123127
• (8S,10S)-10-(((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dionehydrochloride
• MFCD00077757
• CHEMBL359744
• Adriamycin (Doxorubicin Hydrochloride
• MLS000049971
• Doxorubicin hydrochloride, suitable for fluorescence, 98.0-102.0% (HPLC)
• NCGC00024415-33
• DOXORUBICIN HYDROCHLORIDE (MART.)
• DOXORUBICIN HYDROCHLORIDE [USP MONOGRAPH]
• ADM hydrochloride
• AKOS007930231
• 14'-HYDROXYDAUNOMYCIN
• Doxorubicin citric acid salt
• doxorubicin.HCl
• CCRIS 740
• CS-1239
• BCPP000429
• NCGC00024415-36
• 3-Hydroxyacetyldaunorubicin Hydrochloride
• NCGC00163543-01
• EX-A1337
• ADRIAMYCIN [IARC]
• Doxorubicin Hydrochloride,(S)
• Liposomal doxorubicin hydrochloride
• MLS000392901
• Doxorubicin Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• MLS000049970
• CHEBI:31522
• IMX-110 COMPONENT DOXORUBICIN HYDROCHLORIDE
• (8S,10S)-10-((3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-8-GLYCOLOYL-7,8,9,10-TETRAHYDRO-6,8,11-TRIHYDROXY-1-METHOXY-5,12-NAPHTHACENEDIONE HYDROCHLORIDE
• DOXORUBICIN HYDROCHLORIDE (USP MONOGRAPH)
• Lipo-Dox
• hydroxydaunomycin hydrochloride
• Tox21_202483
• Doxorubicin hydrochloride [JAN]
• DOXORUBICIN HYDROCHLORIDE [WHO-DD]
• MLS000392891
• Duxocin
• CCG-100975
• Doxorubicin hydrochloride- Bio-X
• Doxorubicin hydrochloride (JP18/USP)
• BD164391
• Z1557399790
• Doxorubicin hydrochloride [USP:JAN]
• DOXORUBICIN HYDROCHLORIDE [EP MONOGRAPH]
• Doxorubicin hydrochloride (USP:JAN)
• Doxorubicin hydrochloride, European Pharmacopoeia (EP) Reference Standard
• DOXORUBICIN HYDROCHLORIDE [MART.]
• 25316-40-9
• MLS000759533
• DOXIL (LIPOSOMAL)
• Hydrochloride, Doxorubicin
• 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-, hydrochloride, (8S-cis)-
• NCGC00014486-01
• (8S,10S)-10-(((2R,4S,5S,6S)-4-Amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracen
• FI-106
• 5,12-NAPHTHACENEDIONE, 10-((3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-7,8,9,10-TETRAHYDRO-6,8,11-TRIHYDROXY-8-(HYDROXYLACETYL)-1-METHOXY-, HYDROCHLORIDE (8S-CIS)-
• EN300-123444
• DTXCID1010636
• 10-[(3-Amino-2,3,6-trideoxy-alpha-L-lyxohexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-5,12-naphthacenedione hydrochloride
• HMS1569G18
• ADRIAMYCIN (IARC)
• 14-Hydroxydaunorubicin Hydrochloride
• Adriablastina cs
• (2S,4S)-4-(3-Amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyloxy)-2,5,12-trihydroxy-2-hydroxyacetyl-7-methoxy-1,2,3,4-tetrahydrotetracene-6,11-dione monohydrochloride
• DOXORUBICIN HYDROCHLORIDE [VANDF]
• Doxorubicin hydrochloride, 98.0-102.0% (HPLC)
• Doxorubicin hydrochloride?
• MLS001055359
• Rubex (TN)
• SR-01000003049
• MLS000392881
• MLS000392871
• Tox21_110050_1
• DOXORUBICIN HYDROCHLORIDE [USP-RS]
• C27H29NO11.HCl
• L-Lyxo-hexopyranoside, 3b-glycol-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1a-naphthacenyl 3-amino-2,3,6-trideoxy-alpha-, hydrochloride
• MLS000028393
• Chloridrato de Doxorrubicina
• Doxil (TN)
• Doxorubicin hydrochloride (liposomal)
• Adriamycin (TN)
• SCHEMBL3242
• BCP9000237
• DOXORUBICIN HYDROCHLORIDE [WHO-IP]
• ADRIAMYCIN HCL
• Doxorubicini hydrochloridum
• 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8, 9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-, hydrochloride, (8S-cis)-
• DOXORUBICIN HYDROCHLORIDE (EP MONOGRAPH)
• CAS-25316-40-9
• ADRIAMYCIN-HCL
• Q27032359
• 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxylacetyl)-1-methoxy-, hydrochloride (8S-cis)-
• NS00093622
• SR-01000003049-10
• D01275
• (8S,10S)-10-{[(2R,4S,5S,6S)-4-AMINO-5-HYDROXY-6-METHYLOXAN-2-YL]OXY}-6,8,11-TRIHYDROXY-8-(2-HYDROXYACETYL)-1-METHOXY-5,7,8,9,10,12-HEXAHYDROTETRACENE-5,12-DIONE HYDROCHLORIDE
• Doxorubicin Hydrochloride

• MDL： MFCD00077757
• Inchi： 1S/C27H29NO11.ClH/c1-10-22(31)13(28)6-17(38-10)39-15-8-27(36,16(30)9-29)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34;/h3-5,10,13,15,17,22,29,31,33,35-36H,6-9,28H2,1-2H3;1H/t10-,13-,15-,17-,22+,27-;/m0./s1
• InChI Key： MWWSFMDVAYGXBV-RUELKSSGSA-N
• SMILES： Cl[H].O([C@@]1([H])C([H])([H])[C@@]([H])([C@@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])N([H])[H])[C@]1([H])C2C(=C3C(C4C(=C([H])C([H])=C([H])C=4C(C3=C(C=2C([H])([H])[C@@](C(C([H])([H])O[H])=O)(C1([H])[H])O[H])O[H])=O)OC([H])([H])[H])=O)O[H]
• BRN： 4229251

Computed Properties

• Exact Mass: 579.15100
• Monoisotopic Mass: 579.1507385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 977
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 81
• Molecular Weight: 580.0
• Topological Polar Surface Area: 206

Experimental Properties

• Color/Form: Orange needle crystal
• Density: No data available
• Melting Point: 216 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 10 mg/mL, clear, red-orange
• Water Partition Coefficient: Soluble in water.
• PSA: 206.07000
• LogP: 1.50360
• Merck: 3439
• Specific Rotation: +240° to +270° (c=0.1, MeOH)
• λmax: 497(H2O)(lit.)
• Sensitiveness: Sensitive to light and humidity
• Solubility: Soluble in water, DMSO, tetrahydrofuran and alcohol, insoluble in acetone, benzene, chloroform, diethyl ether
• Vapor Pressure: No data available

Doxorubicin Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H350
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-22-36/38
• Safety Instruction： S53-S45-S36/37/39-S22-S7/9
• FLUKA BRAND F CODES：10-21
• RTECS：QI9295900
• Hazardous Material Identification：
• Toxicity：LD50 i.v. in mice: 21.1 mg/kg (Bertazzoli, 1970)
• Storage Condition：4°C, protect from light
• Risk Phrases：R45; R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines
• Other Chemical Reagents

Additional information on Doxorubicin Hydrochloride

Recent Advances in Doxorubicin Hydrochloride (25316-40-9) Research: A Comprehensive Review

Doxorubicin Hydrochloride (CAS: 25316-40-9), a widely used anthracycline antibiotic, continues to be a cornerstone in chemotherapy regimens for various cancers, including breast cancer, leukemia, and lymphoma. Recent studies have focused on optimizing its therapeutic efficacy while mitigating its notorious cardiotoxicity. This research brief synthesizes the latest findings on Doxorubicin Hydrochloride, highlighting novel delivery systems, mechanistic insights, and clinical advancements.

One of the most significant breakthroughs in 2023 involves the development of nanoparticle-based delivery systems to enhance the targeted delivery of Doxorubicin Hydrochloride. Researchers have successfully engineered liposomal and polymeric nanoparticles that improve drug accumulation in tumor tissues while reducing off-target effects. For instance, a study published in Journal of Controlled Release demonstrated that PEGylated liposomal Doxorubicin (PLD) significantly reduces cardiotoxicity while maintaining antitumor activity in metastatic breast cancer patients. These advancements underscore the potential of nanotechnology to revolutionize Doxorubicin-based therapies.

Another area of intense research is the exploration of Doxorubicin Hydrochloride's mechanism of action at the molecular level. Recent findings published in Nature Communications reveal that Doxorubicin induces DNA damage not only through topoisomerase II inhibition but also via the generation of reactive oxygen species (ROS) that disrupt mitochondrial function. This dual mechanism has spurred interest in combining Doxorubicin with ROS scavengers or mitochondrial protectants to reduce side effects. For example, the co-administration of dexrazoxane (a cardioprotectant) with Doxorubicin has shown promising results in clinical trials, particularly in pediatric oncology.

In addition to delivery systems and mechanistic studies, researchers are investigating the role of Doxorubicin Hydrochloride in immunotherapy combinations. A 2023 study in Cancer Immunology Research reported that low-dose Doxorubicin can enhance the efficacy of immune checkpoint inhibitors by promoting immunogenic cell death and increasing tumor-infiltrating lymphocytes. This synergistic effect opens new avenues for combinatorial therapies in cancers with poor response to conventional treatments.

Despite these advancements, challenges remain in overcoming drug resistance and long-term toxicity associated with Doxorubicin Hydrochloride. Recent preclinical studies have identified several biomarkers, such as TOP2A and ABCC1, that may predict patient response and guide personalized treatment strategies. Furthermore, the development of prodrugs and analogs, such as valrubicin and epirubicin, offers potential alternatives with improved safety profiles.

In conclusion, the latest research on Doxorubicin Hydrochloride (25316-40-9) demonstrates significant progress in addressing its clinical limitations while expanding its therapeutic applications. From advanced delivery systems to innovative combination therapies, these developments hold promise for improving patient outcomes in oncology. Future research should focus on translating these findings into clinical practice, particularly in personalized medicine and targeted therapy approaches.